Cas no 1245915-17-6 (5-(tert-Butoxycarbonyl)-4,5,6,7-tetrahydrothiazolo4,5-cpyridine-2-carboxylic acid)

5-(tert-Butoxycarbonyl)-4,5,6,7-tetrahydrothiazolo4,5-cpyridine-2-carboxylic acid structure
1245915-17-6 structure
Product Name:5-(tert-Butoxycarbonyl)-4,5,6,7-tetrahydrothiazolo4,5-cpyridine-2-carboxylic acid
CAS No:1245915-17-6
MF:C12H16N2O4S
MW:284.331441879272
MDL:MFCD17215906
CID:4690977
PubChem ID:71303883
Update Time:2023-11-22

5-(tert-Butoxycarbonyl)-4,5,6,7-tetrahydrothiazolo4,5-cpyridine-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

    • 6,7-Dihydro-4H-thiazolo[4,5-c]pyridine-2,5-dicarboxylic acid 5-tert-butyl ester
    • 5-(tert-butoxycarbonyl)-4,5,6,7-tetrahydrothiazolo[4,5-c]pyridine-2-carboxylic?acid
    • 5-(t-Butoxycarbonyl)-4,5,6,7-tetrahydrothiazolo[4,5-c]pyridine-2-carboxylic acid
    • 5-[(2-Methylpropan-2-yl)oxycarbonyl]-6,7-dihydro-4H-[1,3]thiazolo[4,5-c]pyridine-2-carboxylic acid
    • 5-(tert-Butoxycarbonyl)-4,5,6,7-tetrahydrothiazolo4,5-cpyridine-2-carboxylic acid
    • MDL: MFCD17215906
    • Inchi: 1S/C12H16N2O4S/c1-12(2,3)18-11(17)14-5-4-8-7(6-14)13-9(19-8)10(15)16/h4-6H2,1-3H3,(H,15,16)
    • InChI Key: KJGIYQHOOUSNTN-UHFFFAOYSA-N
    • SMILES: S1C(C(=O)O)=NC2=C1CCN(C(=O)OC(C)(C)C)C2

Computed Properties

  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 19
  • Rotatable Bond Count: 3
  • Complexity: 382
  • Topological Polar Surface Area: 108

5-(tert-Butoxycarbonyl)-4,5,6,7-tetrahydrothiazolo4,5-cpyridine-2-carboxylic acid Pricemore >>

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